Cas no 2291257-76-4 (Fmoc-NH-PEG11-CH2COOH)

• Product Name: Fmoc-NH-PEG11-CH2COOH
• CAS No: 2291257-76-4
• MF: C₃₉H₅₉NO₁₅
• MW: 781.8835
• CID: 4738206
• PubChem ID: 126480444
• Update Time: 2025-07-02

Fmoc-NH-PEG11-CH2COOH Chemical and Physical Properties

Names and Identifiers

• Fmoc-NH-PEG11-CH2COOH
• 2291257-76-4
• Fmoc-NH-PEG12- CH2COOH
• DA-73489
• CS-0115602
• HY-140467
• AKOS040743326
• Fmoc-NH-PEG12-CH2COOH
• 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]acetic acid
• 38-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,6,9,12,15,18,21,24,27,30,33,36-dodecaoxaoctatriacontanoic acid
• BS-35091
• BP-23536

• Inchi： 1S/C39H59NO15/c41-38(42)32-54-30-29-53-28-27-52-26-25-51-24-23-50-22-21-49-20-19-48-18-17-47-16-15-46-14-13-45-12-11-44-10-9-40-39(43)55-31-37-35-7-3-1-5-33(35)34-6-2-4-8-36(34)37/h1-8,37H,9-32H2,(H,40,43)(H,41,42)
• InChI Key： SFAFLCDMDCLRMS-UHFFFAOYSA-N
• SMILES： O(C(N([H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C(=O)O[H])=O)C([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 825.41468492g/mol
• Monoisotopic Mass: 825.41468492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 55
• Rotatable Bond Count: 38
• Complexity: 912
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177
• XLogP3: 0.9

Additional information on Fmoc-NH-PEG11-CH2COOH

Comprehensive Analysis of Fmoc-NH-PEG11-CH2COOH (CAS No. 2291257-76-4): Applications and Innovations in Bioconjugation

The compound Fmoc-NH-PEG11-CH2COOH (CAS No. 2291257-76-4) is a highly versatile PEG-based linker widely utilized in bioconjugation, drug delivery, and material science. Its unique structure combines an Fmoc-protected amine with an 11-unit polyethylene glycol (PEG11) spacer and a terminal carboxylic acid (CH2COOH), making it indispensable for peptide synthesis, protein modification, and nanoparticle functionalization. With the growing demand for precision therapeutics and biocompatible materials, this compound has gained significant attention in both academic research and industrial applications.

One of the standout features of Fmoc-NH-PEG11-CH2COOH is its ability to enhance solubility and reduce immunogenicity in biopharmaceuticals. The PEG11 spacer provides exceptional flexibility and hydrophilicity, which is critical for improving the pharmacokinetics of conjugated drugs. Researchers frequently search for "PEG linkers for drug delivery" or "Fmoc-PEG-COOH applications," reflecting the compound's relevance in developing next-generation biologics. Its CAS No. 2291257-76-4 is often cited in patents and publications, underscoring its importance in innovation.

In the context of click chemistry and cross-linking strategies, Fmoc-NH-PEG11-CH2COOH serves as a bridge between biomolecules and synthetic scaffolds. The terminal carboxylic acid group allows for easy activation via EDC/NHS chemistry, enabling covalent attachment to amines or other nucleophiles. This property is particularly valuable in designing targeted drug delivery systems and diagnostic probes. Recent trends show increased interest in "PEGylation techniques" and "biocompatible linkers," aligning with the compound's utility in these areas.

Another hot topic where Fmoc-NH-PEG11-CH2COOH plays a pivotal role is in the development of ADC (Antibody-Drug Conjugates). The PEG11 chain minimizes steric hindrance, ensuring efficient payload release while maintaining antibody stability. Queries like "best PEG length for ADCs" or "Fmoc-PEG-COOH in bioconjugation" highlight the compound's optimization potential. Furthermore, its Fmoc group offers orthogonal protection, simplifying multi-step synthetic workflows—a key advantage for researchers exploring "solid-phase peptide synthesis (SPPS)."

Beyond therapeutics, Fmoc-NH-PEG11-CH2COOH is instrumental in hydrogel formation and 3D bioprinting. Its water-soluble properties and biocompatibility make it ideal for creating scaffolds in tissue engineering. Searches for "PEG-based hydrogels" or "biomaterials for regenerative medicine" often lead to studies involving this compound. The CAS No. 2291257-76-4 is thus a hallmark of innovation in both medical and material sciences.

Quality control and scalability are critical for Fmoc-NH-PEG11-CH2COOH manufacturers. Analytical techniques like HPLC and mass spectrometry ensure high purity, addressing concerns about "PEG linker impurities" or "batch-to-batch consistency." As the industry shifts toward greener chemistry, inquiries about "sustainable PEG synthesis" also emphasize the need for eco-friendly production methods.

In summary, Fmoc-NH-PEG11-CH2COOH (CAS No. 2291257-76-4) is a cornerstone of modern bioconjugation, bridging gaps between chemistry, biology, and engineering. Its applications span from drug development to advanced biomaterials, driven by its modular design and adaptability. As research continues to evolve, this compound will remain at the forefront of scientific breakthroughs, answering the growing demand for precision and efficiency in life sciences.